![molecular formula C14H11ClN2O4 B5740571 5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-2-yl 2-chlorobenzoate](/img/structure/B5740571.png)
5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-2-yl 2-chlorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-2-yl 2-chlorobenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, material science, and biochemistry. This compound is known for its unique chemical structure, which makes it a promising candidate for the development of new drugs and materials.
Mechanism of Action
The mechanism of action of 5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-2-yl 2-chlorobenzoate is not fully understood. However, it is believed that this compound exerts its pharmacological effects by interacting with specific receptors or enzymes in the body.
Biochemical and Physiological Effects:
Several studies have demonstrated that this compound exhibits various biochemical and physiological effects. For instance, this compound has been shown to possess anti-inflammatory, anti-cancer, and anti-tumor properties. Additionally, it has been demonstrated to enhance cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-2-yl 2-chlorobenzoate in lab experiments is its unique chemical structure, which makes it a promising candidate for the development of new drugs and materials. However, the limitations of this compound include its complex synthesis process, which can be time-consuming and expensive.
Future Directions
There are several future directions for the research and development of 5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-2-yl 2-chlorobenzoate. Some of the potential areas of investigation include:
1. The development of new drugs based on the chemical structure of this compound for the treatment of various diseases.
2. The investigation of the mechanism of action of this compound to gain a better understanding of its pharmacological effects.
3. The development of new materials based on the unique properties of this compound.
4. The investigation of the potential side effects and toxicity of this compound to ensure its safety for human use.
5. The optimization of the synthesis process of this compound to make it more cost-effective and efficient.
Synthesis Methods
The synthesis of 5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-2-yl 2-chlorobenzoate is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 2-chlorobenzoic acid with 2-amino-5,8-dioxo-1,2,3,5,8,9-hexahydro-1H-pyrazolo[1,2-a]pyridazine in the presence of a suitable catalyst.
Scientific Research Applications
The unique chemical structure of 5,8-dioxo-2,3,5,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-2-yl 2-chlorobenzoate makes it a promising candidate for various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry, where it is being investigated as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
(5,8-dioxo-2,3-dihydro-1H-pyrazolo[1,2-a]pyridazin-2-yl) 2-chlorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN2O4/c15-11-4-2-1-3-10(11)14(20)21-9-7-16-12(18)5-6-13(19)17(16)8-9/h1-6,9H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMWGEVRIYNOYSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN2N1C(=O)C=CC2=O)OC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.